Cas no 1426904-69-9 (7-hydroxy-6-iodo-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 7-hydroxy-6-iodo-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 1426904-69-9
• MF: C₉H₈INO₂
• MW: 289.069794654846
• MDL: MFCD23697505
• CID: 4598785
• Update Time: 2025-06-14

7-hydroxy-6-iodo-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-6-iodo-1,2,3,4-tetrahydroquinolin-2-one
• 7-Hydroxy-6-iodo-3,4-dihydroquinolin-2(1H)-one
• 7-hydroxy-6-iodo-1,2,3,4-tetrahydroquinolin-2-one

• MDL： MFCD23697505
• Inchi： 1S/C9H8INO2/c10-6-3-5-1-2-9(13)11-7(5)4-8(6)12/h3-4,12H,1-2H2,(H,11,13)
• InChI Key： STMRQRQRIDHQOK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(I)C(O)=C2)CCC1=O

Additional information on 7-hydroxy-6-iodo-1,2,3,4-tetrahydroquinolin-2-one

Recent Advances in the Study of 7-hydroxy-6-iodo-1,2,3,4-tetrahydroquinolin-2-one (CAS: 1426904-69-9)

The compound 7-hydroxy-6-iodo-1,2,3,4-tetrahydroquinolin-2-one (CAS: 1426904-69-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 7-hydroxy-6-iodo-1,2,3,4-tetrahydroquinolin-2-one, with particular emphasis on improving its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to introduce the iodine moiety at the 6-position of the tetrahydroquinolinone scaffold. This method not only enhances the efficiency of the synthesis but also allows for the incorporation of various functional groups, thereby expanding the compound's utility in medicinal chemistry.

In addition to synthetic advancements, researchers have investigated the biological activities of 7-hydroxy-6-iodo-1,2,3,4-tetrahydroquinolin-2-one. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific kinase enzymes involved in inflammatory pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits selective inhibition of JAK3 kinase, a target implicated in autoimmune diseases. The IC50 value was found to be in the low micromolar range, suggesting its promise as a lead compound for further optimization.

Further exploration of the compound's mechanism of action has revealed its ability to modulate oxidative stress responses. A 2024 study in Free Radical Biology and Medicine demonstrated that 7-hydroxy-6-iodo-1,2,3,4-tetrahydroquinolin-2-one acts as a scavenger of reactive oxygen species (ROS) in neuronal cells, thereby offering neuroprotective effects. These findings have sparked interest in its potential application for neurodegenerative disorders, such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in the development of 7-hydroxy-6-iodo-1,2,3,4-tetrahydroquinolin-2-one as a therapeutic agent. Issues such as poor solubility and metabolic stability have been identified in preclinical studies. However, recent efforts to address these limitations through structural modifications and formulation strategies have shown encouraging results. For example, a 2023 study in Molecular Pharmaceutics explored the use of nanoparticle-based delivery systems to enhance the compound's bioavailability and target specificity.

In conclusion, 7-hydroxy-6-iodo-1,2,3,4-tetrahydroquinolin-2-one (CAS: 1426904-69-9) represents a promising scaffold for drug discovery, with demonstrated potential in kinase inhibition and neuroprotection. Ongoing research aims to overcome existing challenges and further elucidate its therapeutic applications. The compound's unique structural and functional properties position it as a valuable candidate for future medicinal chemistry and pharmacological studies.